Cas no 941954-02-5 (3-chloro-N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzamide)

• Product Name: 3-chloro-N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzamide
• CAS No: 941954-02-5
• MF: C₂₀H₂₁ClN₂O₂
• MW: 356.845944166183
• CID: 6078255
• PubChem ID: 16927133
• Update Time: 2025-10-30

3-chloro-N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzamide
• Benzamide, 3-chloro-N-[1,2,3,4-tetrahydro-1-(2-methylpropyl)-2-oxo-6-quinolinyl]-
• 3-chloro-N-[1-(2-methylpropyl)-2-oxo-3,4-dihydroquinolin-6-yl]benzamide
• 3-chloro-N-[1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl]benzamide
• F2384-0450
• 941954-02-5
• 3-chloro-N-(1-isobutyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzamide
• AKOS024645136

• Inchi： 1S/C20H21ClN2O2/c1-13(2)12-23-18-8-7-17(11-14(18)6-9-19(23)24)22-20(25)15-4-3-5-16(21)10-15/h3-5,7-8,10-11,13H,6,9,12H2,1-2H3,(H,22,25)
• InChI Key： XIOQCJOXYDZTLK-UHFFFAOYSA-N
• SMILES： C(NC1C=CC2=C(C=1)CCC(=O)N2CC(C)C)(=O)C1=CC=CC(Cl)=C1

Computed Properties

• Exact Mass: 356.1291556g/mol
• Monoisotopic Mass: 356.1291556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• Density: 1.249±0.06 g/cm3(Predicted)
• Boiling Point: 511.6±50.0 °C(Predicted)
• pka: 12.46±0.20(Predicted)

Additional information on 3-chloro-N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzamide

Recent Advances in the Study of 3-chloro-N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzamide (CAS: 941954-02-5)

The compound 3-chloro-N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzamide (CAS: 941954-02-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the compound's role as a modulator of key signaling pathways involved in inflammation and cancer. Specifically, it has been identified as a potent inhibitor of certain kinases that play critical roles in cell proliferation and survival. The structural features of 3-chloro-N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzamide, including its chloro and benzamide moieties, contribute to its high binding affinity and selectivity for these targets.

In vitro and in vivo experiments have demonstrated promising results, with the compound showing efficacy in reducing tumor growth and inflammation in preclinical models. These findings suggest that 3-chloro-N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzamide could serve as a lead compound for the development of novel therapeutics targeting these pathways. Further optimization of its pharmacokinetic properties is currently underway to enhance its bioavailability and reduce potential off-target effects.

Additionally, recent synthetic approaches have improved the yield and purity of 3-chloro-N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzamide, making it more accessible for large-scale studies. Advanced analytical techniques, such as NMR spectroscopy and mass spectrometry, have been employed to confirm the compound's structure and purity, ensuring the reliability of subsequent biological evaluations.

In conclusion, the ongoing research on 3-chloro-N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzamide (CAS: 941954-02-5) underscores its potential as a valuable tool in drug discovery and development. Future studies will likely focus on elucidating its detailed mechanism of action and exploring its therapeutic applications in various disease contexts. This compound represents a promising avenue for the development of next-generation treatments for cancer and inflammatory diseases.